Cas no 955868-96-9 (1-ethyl-1H-pyrazole-4-sulfonamide)

• Product Name: 1-ethyl-1H-pyrazole-4-sulfonamide
• CAS No: 955868-96-9
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• MDL: MFCD07073181
• CID: 4661841
• PubChem ID: 17262698
• Update Time: 2023-08-14

1-ethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-pyrazole-4-sulfonamide
• 1-ethylpyrazole-4-sulfonamide
• Z1070733902

• MDL： MFCD07073181
• Inchi： 1S/C5H9N3O2S/c1-2-8-4-5(3-7-8)11(6,9)10/h3-4H,2H2,1H3,(H2,6,9,10)
• InChI Key： LYLRCLRAOORSIQ-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C=1)CC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: -0.9
• Topological Polar Surface Area: 86.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 369.4±34.0 °C at 760 mmHg
• Flash Point: 177.2±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-ethyl-1H-pyrazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)